Cas no 1333397-43-5 (2-fluoropent-2-enoic acid)

• Product Name: 2-fluoropent-2-enoic acid
• CAS No: 1333397-43-5
• MF: C₅H₇FO₂
• MW: 118.106285333633
• CID: 4588789
• PubChem ID: 19760790
• Update Time: 2025-06-27

2-fluoropent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoropent-2-enoic acid

• Inchi： 1S/C5H7FO2/c1-2-3-4(6)5(7)8/h3H,2H2,1H3,(H,7,8)
• InChI Key： JBRQOQRPANVJKM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(F)=CCC

Additional information on 2-fluoropent-2-enoic acid

Introduction to 2-fluoropent-2-enoic acid (CAS No. 1333397-43-5)

2-fluoropent-2-enoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1333397-43-5, is a fluorinated derivative of pent-2-enoic acid. This compound has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry due to its unique structural properties and potential biological activities. The presence of a fluorine atom at the alpha position relative to the carboxylic acid group introduces distinct electronic and steric effects, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The compound belongs to a class of α,β-unsaturated carboxylic acids, which are known for their broad spectrum of biological interactions. The fluorine substituent enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Recent studies have highlighted the utility of fluorinated carboxylic acids in developing novel therapeutic agents, particularly in the realm of anti-inflammatory, antiviral, and anticancer drugs.

In the context of modern drug discovery, 2-fluoropent-2-enoic acid has been explored as a building block for more complex scaffolds. Its reactive double bond and acidic carboxyl group allow for facile functionalization via various organic transformations, including esterification, amidation, and alkylation. These reactions enable the synthesis of a diverse array of derivatives with tailored biological properties. For instance, researchers have utilized this compound to construct fluorinated analogs of known bioactive molecules, aiming to improve their pharmacokinetic profiles and therapeutic efficacy.

One particularly intriguing application of 2-fluoropent-2-enoic acid is in the development of fluorinated prostaglandin analogs. Prostaglandins are signaling molecules involved in numerous physiological processes, including inflammation, pain perception, and reproductive functions. By incorporating fluorine into these molecules, scientists can modulate their activity and selectivity. Preliminary studies suggest that fluorinated prostaglandin derivatives derived from 2-fluoropent-2-enoic acid exhibit enhanced stability and prolonged half-life in vivo, making them promising candidates for treating chronic inflammatory conditions.

Another area where 2-fluoropent-2-enoic acid has shown promise is in the synthesis of fluorinated amino acid analogs. These compounds are being investigated as potential inhibitors of enzymes involved in cancer metabolism. The fluorine atom's ability to influence enzyme-substrate interactions makes it an effective tool for designing selective inhibitors. For example, derivatives of 2-fluoropent-2-enoic acid have been used to develop inhibitors targeting polyketide synthases (PKSs), which are essential enzymes in microbial biosynthesis pathways relevant to antibiotic production.

The synthetic methodologies for preparing 2-fluoropent-2-enoic acid have also seen significant advancements. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and photoredox catalysis have enabled more efficient and scalable syntheses. These methods not only improve yield but also minimize waste, aligning with the principles of green chemistry. Additionally, computational chemistry approaches have been employed to predict and optimize reaction pathways, further enhancing the synthesis of this compound.

From a regulatory perspective, 1333397-43-5 is not classified as a hazardous or controlled substance under current international guidelines. This classification simplifies its handling and distribution in research settings while ensuring compliance with safety protocols. However, as with any chemical reagent used in pharmaceutical research, proper handling procedures must be followed to mitigate potential risks associated with exposure.

The future prospects for 2-fluoropent-2-enoic acid are promising, with ongoing research exploring its applications in drug discovery and material science. The compound's versatility as a synthetic intermediate makes it indispensable in medicinal chemistry labs worldwide. As new methodologies emerge and our understanding of fluorine's role in bioactivity deepens, it is likely that 1333397-43-5 will continue to play a pivotal role in developing next-generation therapeutics.